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Compound of Interest

Compound Name: O-Desmethyl Indomethacin-d4

Cat. No.: B564618 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of O-Desmethyl Indomethacin-d4, a

deuterated metabolite of the non-steroidal anti-inflammatory drug (NSAID) Indomethacin. This

document is intended to assist researchers, scientists, and drug development professionals in

sourcing high-purity O-Desmethyl Indomethacin-d4 and understanding the methodologies for

its quality assessment.

Introduction
O-Desmethyl Indomethacin-d4 is the deuterium-labeled form of O-Desmethyl Indomethacin,

a major metabolite of Indomethacin. The incorporation of deuterium atoms provides a valuable

tool for various research applications, including metabolic studies, pharmacokinetic analysis,

and as an internal standard in mass spectrometry-based bioanalytical assays. The quality and

purity of this stable isotope-labeled compound are critical for generating accurate and

reproducible experimental data.

Sourcing O-Desmethyl Indomethacin-d4: A
Comparative Overview of Suppliers
The availability and purity of O-Desmethyl Indomethacin-d4 can vary between suppliers.

Researchers should always request a lot-specific Certificate of Analysis (COA) to obtain
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precise purity data and information on any detected impurities. The following table summarizes

publicly available information for several suppliers.

Supplier CAS Number
Molecular
Formula

Stated Purity Notes

Clinivex 1189916-55-9
C18H10D4ClNO

4

Purity

information

available on the

Certificate of

Analysis (COA)

[1]

Intended for

laboratory and

research use

only.[1]

Santa Cruz

Biotechnology
1189916-55-9

C18H10D4ClNO

4

Lot-specific data

is available on

the Certificate of

Analysis.[2]

For research use

only.[2]

MedchemExpres

s
1189916-55-9

C18H10D4ClNO

4

Purity and

documentation

are provided with

the product.[3]

Recommended

storage

conditions are

provided on the

COA.[3]

Axios Research 1189916-55-9
Not explicitly

stated

Fully

characterized

chemical

compound used

as a reference

standard.[4]

Compliant with

regulatory

guidelines and

used for

analytical

method

development and

validation.[4]

Coompo

Research

Chemicals

1189916-55-9
C18H10D4ClNO

4
98%

Experimental Protocols for Purity Determination
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The purity of O-Desmethyl Indomethacin-d4 is typically determined by a combination of

analytical techniques, most commonly High-Performance Liquid Chromatography (HPLC) for

chemical purity and Nuclear Magnetic Resonance (NMR) spectroscopy to confirm isotopic

enrichment.

High-Performance Liquid Chromatography (HPLC) for
Chemical Purity
A validated reverse-phase HPLC (RP-HPLC) method is a standard approach for assessing the

chemical purity of O-Desmethyl Indomethacin-d4 and detecting any related impurities. The

following is a generalized protocol based on established methods for Indomethacin and its

metabolites.[5][6][7][8][9]

Objective: To separate and quantify O-Desmethyl Indomethacin-d4 from potential impurities.

Instrumentation:

HPLC system with a UV detector

C18 analytical column (e.g., 250 mm x 4.6 mm, 5 µm particle size)

Reagents:

Acetonitrile (HPLC grade)

Methanol (HPLC grade)

Water (HPLC grade)

Phosphoric acid or Formic acid (for mobile phase pH adjustment)

O-Desmethyl Indomethacin-d4 reference standard

Chromatographic Conditions (Example):

Mobile Phase: A gradient or isocratic mixture of an aqueous buffer (e.g., 0.1% formic acid in

water) and an organic solvent (e.g., acetonitrile). A common starting point could be a 50:50

(v/v) mixture.[5]
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Flow Rate: 1.0 mL/min

Column Temperature: Ambient or controlled (e.g., 30°C)

Detection Wavelength: UV detection at approximately 240 nm or 254 nm.[9]

Injection Volume: 10 µL

Procedure:

Standard Preparation: Prepare a stock solution of the O-Desmethyl Indomethacin-d4
reference standard in a suitable solvent (e.g., methanol or acetonitrile) at a known

concentration. Prepare a series of working standards by diluting the stock solution.

Sample Preparation: Accurately weigh and dissolve the O-Desmethyl Indomethacin-d4
sample in the mobile phase or a suitable solvent to a known concentration.

Analysis: Inject the standard and sample solutions into the HPLC system.

Data Analysis: The purity is calculated by determining the area percentage of the main peak

corresponding to O-Desmethyl Indomethacin-d4 relative to the total area of all peaks in the

chromatogram.

Nuclear Magnetic Resonance (NMR) Spectroscopy for
Isotopic Enrichment
¹H NMR and/or ²H NMR are used to confirm the identity and determine the isotopic enrichment

of the deuterated compound.

Objective: To verify the positions of deuterium incorporation and to quantify the level of

deuteration.

Instrumentation:

High-resolution NMR spectrometer (e.g., 400 MHz or higher)

Procedure:
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Sample Preparation: Dissolve an accurately weighed amount of O-Desmethyl
Indomethacin-d4 in a suitable deuterated NMR solvent (e.g., DMSO-d₆ or CDCl₃).

¹H NMR Analysis: Acquire a proton NMR spectrum. The absence or significant reduction of

signals at the positions expected for the protons that have been replaced by deuterium

confirms the deuteration. The residual proton signals can be used to calculate the isotopic

purity.

²H NMR Analysis: Deuterium NMR can be a powerful tool for directly observing the

deuterium signals, providing information about the structure and purity of highly deuterated

compounds.[10]

Supplier Selection Workflow
The selection of a suitable supplier for O-Desmethyl Indomethacin-d4 is a critical step in any

research or development project. The following diagram illustrates a logical workflow for this

process.
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Workflow for O-Desmethyl Indomethacin-d4 Supplier Selection

Identify Potential Suppliers

Request Quotations and Certificates of Analysis (COA)

Review COA for Purity and Impurity Profile

Does Purity Meet Experimental Requirements?

Evaluate Supplier Reputation and Lead Times

Yes

Return to Supplier Identification

No

Consider Cost-Effectiveness

Select Supplier and Place Order

Click to download full resolution via product page

Caption: A flowchart outlining the key steps for selecting a suitable supplier of O-Desmethyl
Indomethacin-d4.
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This guide provides a foundational understanding for sourcing and evaluating O-Desmethyl
Indomethacin-d4. For any specific application, it is imperative to consult the supplier's

documentation and perform in-house quality control to ensure the material meets the stringent

requirements of your research.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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